Cas no 2228630-07-5 (methyl 5-(1-aminopropan-2-yl)thiophene-3-carboxylate)

• Product Name: methyl 5-(1-aminopropan-2-yl)thiophene-3-carboxylate
• CAS No: 2228630-07-5
• MF: C₉H₁₃NO₂S
• MW: 199.27002120018
• CID: 5818084
• PubChem ID: 165709949
• Update Time: 2025-10-24

methyl 5-(1-aminopropan-2-yl)thiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(1-aminopropan-2-yl)thiophene-3-carboxylate
• EN300-1738651
• 2228630-07-5

• Inchi： 1S/C9H13NO2S/c1-6(4-10)8-3-7(5-13-8)9(11)12-2/h3,5-6H,4,10H2,1-2H3
• InChI Key： SPVHPBDDDDTHNI-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)OC)C=C1C(C)CN

Computed Properties

• Exact Mass: 199.06669983g/mol
• Monoisotopic Mass: 199.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 80.6Ų

Additional information on methyl 5-(1-aminopropan-2-yl)thiophene-3-carboxylate

Exploring the Potential of Methyl 5-(1-aminopropan-2-yl)thiophene-3-carboxylate (CAS No. 2228630-07-5) in Modern Chemistry

The compound methyl 5-(1-aminopropan-2-yl)thiophene-3-carboxylate (CAS No. 2228630-07-5) has garnered significant attention in the field of organic chemistry due to its unique structural properties and potential applications. This thiophene-based derivative is characterized by its carboxylate ester and aminoalkyl functional groups, which make it a versatile intermediate in pharmaceutical and material science research. Researchers are particularly interested in its role as a building block for heterocyclic compounds, which are widely used in drug discovery and agrochemical development.

In recent years, the demand for custom synthesis and high-purity intermediates like methyl 5-(1-aminopropan-2-yl)thiophene-3-carboxylate has surged, driven by advancements in medicinal chemistry and bioconjugation techniques. The compound's CAS No. 2228630-07-5 is frequently searched in academic and industrial databases, reflecting its relevance in structure-activity relationship (SAR) studies. Its thiophene ring and ester group contribute to its stability and reactivity, making it suitable for cross-coupling reactions and catalysis applications.

One of the trending topics in chemistry today is the exploration of sustainable synthesis methods. Methyl 5-(1-aminopropan-2-yl)thiophene-3-carboxylate aligns with this trend, as researchers investigate greener routes for its production, such as microwave-assisted synthesis or enzymatic catalysis. These methods not only reduce environmental impact but also improve yield and selectivity, addressing common challenges in organic synthesis.

The compound's potential in drug design is another area of interest. Its aminoalkyl moiety allows for easy modification, enabling the creation of targeted therapeutics for diseases like cancer and neurodegenerative disorders. Additionally, its thiophene scaffold is known for its bioisosteric properties, which can enhance the pharmacokinetic profiles of drug candidates. This has led to increased searches for CAS No. 2228630-07-5 in conjunction with terms like lead optimization and fragment-based drug discovery.

Beyond pharmaceuticals, methyl 5-(1-aminopropan-2-yl)thiophene-3-carboxylate is also being studied for its applications in material science. Its conjugated system and electron-rich thiophene ring make it a candidate for organic electronics, such as OLEDs and conductive polymers. Researchers are exploring its use in photovoltaic materials and sensors, leveraging its optical and electronic properties.

In conclusion, methyl 5-(1-aminopropan-2-yl)thiophene-3-carboxylate (CAS No. 2228630-07-5) represents a promising compound with diverse applications in modern chemistry. Its structural features and adaptability make it a valuable tool for researchers tackling challenges in drug development, sustainable synthesis, and advanced materials. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in future innovations.